Cas no 899932-36-6 (N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 899932-36-6
• MF: C₂₀H₁₉Cl₂N₃OS
• MW: 420.355361223221
• CID: 6364322
• PubChem ID: 22428870
• Update Time: 2025-08-05

N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide
• SCHEMBL16208772
• F3168-0757
• N-(3,4-dichlorophenyl)-2-{[2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-yl]sulfanyl}acetamide
• 899932-36-6
• AKOS001793498
• N-(3,4-dichlorophenyl)-2-((2,2-dimethyl-5-(p-tolyl)-2H-imidazol-4-yl)thio)acetamide

• Inchi： 1S/C20H19Cl2N3OS/c1-12-4-6-13(7-5-12)18-19(25-20(2,3)24-18)27-11-17(26)23-14-8-9-15(21)16(22)10-14/h4-10H,11H2,1-3H3,(H,23,26)
• InChI Key： LALRBZGVIGZJMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1C(C2C=CC(C)=CC=2)=NC(C)(C)N=1)=O)Cl

Computed Properties

• Exact Mass: 419.0625888g/mol
• Monoisotopic Mass: 419.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide

Introduction to N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide (CAS No. 899932-36-6)

N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 899932-36-6, represents a convergence of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular architecture of this compound is characterized by a combination of a dichlorophenyl group, a dimethyl-substituted imidazole ring, and an acetamide moiety. These structural elements are strategically positioned to interact with biological targets in a manner that could yield novel therapeutic effects. The presence of the dichlorophenyl group suggests potential electron-withdrawing properties, which can influence the reactivity and binding affinity of the molecule. Meanwhile, the imidazole ring is a well-known pharmacophore found in numerous bioactive compounds, often mediating interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing new derivatives of imidazole-based compounds due to their broad spectrum of biological activities. The specific substitution pattern in N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide makes it particularly intriguing for studying its pharmacological profile. The sulfanyl group introduces a polar region that can enhance solubility and binding interactions with hydrophilic targets.

The acetamide functional group is another key feature that contributes to the compound's potential bioactivity. Acetamides are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor binding. The combination of these motifs in N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide suggests that it may exhibit multiple modes of action, making it a versatile tool for drug development.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of substituents in this compound allows for fine-tuning its pharmacological properties. For instance, the dimethyl groups on the imidazole ring can influence electronic distribution and steric hindrance, which are critical factors in determining binding affinity and selectivity.

The dichlorophenyl group further enhances the compound's potential by providing additional interaction points with biological targets. Chlorine atoms are known to increase lipophilicity and can participate in hydrogen bonding or halogen bonding interactions, depending on the context. This dual functionality makes N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide a compelling candidate for further investigation.

In the realm of drug discovery, computational modeling and high-throughput screening (HTS) have become indispensable tools for identifying promising candidates. The structural features of this compound make it amenable to virtual screening approaches, allowing researchers to predict its interactions with various biological targets. Such computational studies can accelerate the drug development process by narrowing down the pool of compounds that require experimental validation.

The sulfanyl group in particular has been studied for its role in enhancing drug-like properties such as solubility and metabolic stability. In N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide, this moiety is integrated into a complex scaffold that could provide additional benefits beyond simple solubility improvements. For example, it may facilitate interactions with metal ions or participate in redox reactions relevant to cellular processes.

Ongoing research in medicinal chemistry continues to explore new ways to leverage imidazole derivatives for therapeutic purposes. The structural diversity inherent in compounds like N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide offers a rich landscape for innovation. By systematically modifying its core structure and substituents, chemists can uncover novel bioactivities and optimize existing ones.

The acetamide moiety also presents opportunities for further functionalization. For instance, introducing additional substituents or linking it to other pharmacophores could lead to compounds with enhanced potency or selectivity. Such modifications are often guided by insights from crystallographic studies or enzyme kinetics experiments.

In conclusion, N-(3,4-dichlorophenyl)-2-{2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-ylsulfanyl}acetamide (CAS No. 899932-36-6) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.